methyl 4-[6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-amido]benzoate

• IUPAC Name: methyl 4-[[6-(2-methylimidazol-1-yl)pyridazine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C17H15N5O3/c1-11-18-9-10-22(11)15-8-7-14(20-21-15)16(23)19-13-5-3-12(4-6-13)17(24)25-2/h3-10H,1-2H3,(H,19,23)
• InChI Key: IAMMLRYBKQVLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H15N5O3
• Molecular Weight: 337.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

The empirical formula of Methyl 4-(1H-imidazol-1-yl)benzoate is C11H10N2O2. Its molecular weight is 202.21. The melting point is 124-127 °C (lit.).

Scientific Research Applications

Pharmaceuticals

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Agrochemicals

. Their unique properties make them suitable for use in a variety of agricultural applications.

Dyes for Solar Cells and Other Optical Applications

. The unique properties of imidazoles make them suitable for these applications.

Functional Materials

. These materials have a wide range of applications, including in the electronics and energy sectors.

Catalysis

. They can act as catalysts in a variety of chemical reactions, enhancing the rate and efficiency of these reactions.

Antiviral, Antibacterial, and Anticancer Activities

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Gas Adsorption and Separation

. These compounds could play a crucial role in environmental protection and energy conservation.

Drug Delivery

. They could be used to develop more effective and targeted drug delivery systems.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities .

Mode of Action

Imidazole derivatives are known to interact with various targets, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability.

Result of Action

Imidazole derivatives are known to have various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action could potentially be influenced by the polarity of its environment.

Safety and Hazards

The safety information for Methyl 4-(1H-imidazol-1-yl)benzoate includes hazard statements H315 - H319 - H335. Precautionary statements include P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338. The hazard classifications are Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.